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Abstract
JTH-601 is a novel and potent alpha-1 adrenoceptor antagonist demonstrating significant

uroselectivity, making it a valuable tool for research in benign prostatic hyperplasia (BPH) and

related lower urinary tract symptoms. This document provides a comprehensive technical

overview of JTH-601, including its mechanism of action, pharmacological data, relevant

experimental protocols, and key signaling pathways.

Introduction
JTH-601 is a selective antagonist of alpha-1 adrenergic receptors (α1-ARs), with a particularly

high affinity for the α1a subtype.[1] These receptors are critically involved in the smooth muscle

tone of the prostate, bladder neck, and urethra. Their blockade by JTH-601 leads to smooth

muscle relaxation, addressing the dynamic component of bladder outlet obstruction associated

with BPH. Notably, JTH-601 and its primary active metabolite, JTH-601-G1, exhibit a

significantly higher affinity for the human prostate compared to vascular tissues, suggesting a

reduced risk of cardiovascular side effects such as orthostatic hypotension.[2]
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Mechanism of Action
JTH-601 exerts its pharmacological effects by competitively blocking the binding of

endogenous catecholamines, such as norepinephrine, to postsynaptic α1-adrenoceptors. This

antagonism prevents the activation of the Gq protein-coupled signaling cascade, thereby

inhibiting the production of inositol triphosphate (IP3) and diacylglycerol (DAG) and the

subsequent release of intracellular calcium. The net effect is a reduction in smooth muscle

contraction in the lower urinary tract.

Signaling Pathway of Alpha-1 Adrenoceptor Antagonism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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